Cas no 90421-57-1 (1H-Pyrazole-3,5-dicarbonyldichloride, 1-methyl-)

• Product Name: 1H-Pyrazole-3,5-dicarbonyldichloride, 1-methyl-
• CAS No: 90421-57-1
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• CID: 798346
• PubChem ID: 13227287
• Update Time: 2025-04-19

1H-Pyrazole-3,5-dicarbonyldichloride, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-dicarbonyldichloride, 1-methyl-
• 1H-Pyrazole-3,5-dicarbonyl dichloride, 1-methyl- (9CI)
• 1-methylpyrazole-3,5-dicarbonyl chloride
• 90421-57-1
• SCHEMBL16941985
• 1-Methyl-1H-pyrazole-3,5-dicarbonyl dichloride
• DTXSID50530140

• Inchi： 1S/C6H4Cl2N2O2/c1-10-4(6(8)12)2-3(9-10)5(7)11/h2H,1H3
• InChI Key： SCOKWLFSLVGTFH-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(=O)Cl)=NN1C)=O

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų